14:0 PE-DTPA (Gd)

• Molecular Formula: C47H83GdN4O17P-
• Molecular Weight: 1164.4 g/mol
• InChI: InChI=1S/C47H87N4O17P.Gd/c1-3-5-7-9-11-13-15-17-19-21-23-25-46(61)65-38-40(68-47(62)26-24-22-20-18-16-14-12-10-8-6-4-2)39-67-69(63,64)66-32-27-48-41(52)33-50(35-43(55)56)30-28-49(34-42(53)54)29-31-51(36-44(57)58)37-45(59)60;/h40H,3-39H2,1-2H3,(H,48,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,63,64);/q;+3/p-4
• InChIKey: BBRUHUIOHRNQIT-UHFFFAOYSA-J

14:0 PE-DTPA (Gd): Paramagnetic Lipid for MRI Contrast

14:0 PE-DTPA (Gd), also known as DMPE-DTPA (Gd), is a gadolinium(III)-chelated phospholipid conjugate that integrates a diethylenetriaminepentaacetic acid (DTPA) chelator with a 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine lipid anchor. The compound is designed for incorporation into lipid-based nanoparticles, liposomes, bicelles, and high-density lipoprotein (HDL)-mimicking platforms for magnetic resonance imaging (MRI) contrast enhancement and paramagnetic relaxation enhancement (PRE) in solid-state NMR spectroscopy . With a molecular formula of C₄₇H₈₄GdN₄O₁₇P and a molecular weight of 1165.41 g/mol, this paramagnetic lipid enables surface-conjugated Gd presentation, which significantly increases rotational correlation time (τR) and enhances longitudinal relaxivity (r₁) compared to freely dissolved Gd-chelates [1].

1 Lipid nanoparticle / liposome / HDL-mimetic platform integration

2 Surface-chelated Gd presentation for MRI relaxivity research

3 Paramagnetic relaxation enhancement (PRE) for solid-state NMR

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. View Source

Why 14:0 PE-DTPA (Gd) Is Irreplaceable

Substituting 14:0 PE-DTPA (Gd) with generic Gd-DTPA (Magnevist), Gd-DTPA-BMA (Omniscan), or even alternative lipid-conjugated analogs like Gd-DTPA-BOA results in quantitatively inferior MRI contrast performance and altered biodistribution/excretion profiles. The paramagnetic lipid architecture of 14:0 PE-DTPA (Gd) confers a rotational correlation time (τR) advantage that dramatically increases per-Gd-atom relaxivity—up to 33-fold higher r₁ than clinical small-molecule chelates [1]. Furthermore, lipid nanoparticle formulations incorporating this compound achieve diagnostic-quality vascular MRI at a 97% reduced Gd dose while shifting elimination from renal to biliary pathways, thereby mitigating nephrogenic systemic fibrosis (NSF) risk in renally impaired populations [2]. These performance and safety differentiators are not observed with non-lipidated Gd-chelates or analogs with suboptimal lipid chain architecture, making direct substitution scientifically unsound.

Gd-DTPA / Gd-DTPA-BMA Lacks a lipid anchor; nanoparticle integration is not feasible and per-Gd relaxivity context may not transfer to lipid-based platforms.

Gd-DTPA-BOA Alternative lipid-conjugated analog; reported water-exchange kinetics and relaxivity may differ, altering targeted MRI signal interpretation.

Cu²⁺-chelated lipid PRE efficiency context differs; may require substantially higher concentration for comparable SSNMR enhancement, risking bilayer perturbation.

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. View Source
• [2] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. View Source

14:0 PE-DTPA (Gd): Quantitative Performance Evidence

Longitudinal Relaxivity (r₁) vs. Gd-DTPA-BMA

Lipid nanoparticles formulated with 14:0 PE-DTPA (Gd) (as DSPE-DTPA(Gd) plus mPEG2000-PE) exhibited an apparent molar longitudinal relaxivity (r₁) of 134.8 mM⁻¹ s⁻¹ at 3T, which is approximately 33-fold higher than the FDA-approved clinical comparator Gd-DTPA-BMA (Omniscan; r₁ = 4.0 mM⁻¹ s⁻¹) measured under identical conditions [1].

r₁ at 3T vs. Gd-DTPA-BMA

Head-to-head

134.8 mM⁻¹ s⁻¹

Supports nanoparticle relaxivity assay interpretation

33.7-fold above comparator (4.0); 3T, 25°C, lipid nanoparticles

Evidence Dimension	Longitudinal relaxivity (r₁) at 3T
Target Compound Data	134.8 mM⁻¹ s⁻¹
Comparator Or Baseline	Gd-DTPA-BMA (Omniscan): 4.0 mM⁻¹ s⁻¹
Quantified Difference	33.7-fold higher
Conditions	3T MRI scanner; lipid nanoparticles containing mPEG2000-PE and DSPE-DTPA(Gd); 25°C; 1:1 Gd-to-DTPA-PE molar ratio

Why This Matters

This relaxivity advantage directly translates to substantially higher MRI signal intensity per unit of administered Gd, enabling either superior image quality at standard doses or equivalent image quality at drastically reduced Gd exposure.

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. Table 1. View Source

Gadolinium Dose Reduction for Vascular MRI

Intravenous administration of Gd-LNP containing 14:0 PE-DTPA (Gd) at only 3% of the recommended clinical Gd dose (0.003 mmol/kg vs. 0.1 mmol/kg for Gd-DTPA) produced MRI signal-to-noise ratios greater than 300 in all vasculatures of rats, demonstrating that high-quality contrast-enhanced vascular MRI can be achieved at a 97% reduced Gd dose relative to current FDA-approved chelates [1]. The Gd-LNP also exhibited biliary elimination rather than renal clearance, a property not shared by small-molecule Gd-chelates [2].

Gd Dose for Vascular MRI

Head-to-head

0.003 mmol/kg

Supports reduced-exposure imaging model context

97% dose reduction; in vivo rat model; SNR >300 at 3T

Evidence Dimension	Effective Gd dose for high-contrast vascular MRI
Target Compound Data	0.003 mmol/kg (3% of clinical dose)
Comparator Or Baseline	Gd-DTPA (Magnevist): 0.1 mmol/kg (100% clinical dose)
Quantified Difference	97% dose reduction
Conditions	In vivo rat model; intravenous administration; 3T MRI; signal-to-noise ratio >300

Why This Matters

A 97% dose reduction directly addresses gadolinium retention and NSF safety concerns, particularly in patients with compromised renal function, while maintaining diagnostic image quality.

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. Abstract; Results. View Source
• [2] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. Abstract. View Source

Ionic r₁ Relaxivity vs. Gd-DTPA-BOA Analog

In a head-to-head comparison of lipid-conjugated Gd-chelates for fibrin-targeted molecular imaging, Gd-DTPA-PE (the structural analog of 14:0 PE-DTPA (Gd) with a phosphatidylethanolamine lipid anchor) demonstrated an ionic r₁ relaxivity of 33.7 s⁻¹ mM⁻¹ at 1.5T, which was approximately twofold higher than Gd-DTPA-BOA (bis-oleate analog) at ~16.9 s⁻¹ mM⁻¹ [1]. Correspondingly, the particle-based r₁ relaxivity for Gd-DTPA-PE was 2.48 × 10⁶ s⁻¹ mM⁻¹ compared to ~1.24 × 10⁶ s⁻¹ mM⁻¹ for Gd-DTPA-BOA [1].

Ionic r₁ vs. Gd-DTPA-BOA

Head-to-head

33.7 s⁻¹ mM⁻¹

Supports PE-anchor relaxivity context for molecular MRI

~2-fold above Gd-DTPA-BOA (~16.9); 1.5T, nanoparticle formulation

Evidence Dimension	Ionic longitudinal relaxivity (r₁) at 1.5T
Target Compound Data	33.7 s⁻¹ mM⁻¹
Comparator Or Baseline	Gd-DTPA-BOA: ~16.9 s⁻¹ mM⁻¹
Quantified Difference	~2-fold higher
Conditions	1.5T; nanoparticle formulation; 0.05-4.7T field range evaluated

Why This Matters

Among lipid-conjugated Gd-chelate analogs, the PE-based architecture of 14:0 PE-DTPA (Gd) confers superior per-Gd-atom relaxivity, likely due to faster water exchange kinetics at the nanoparticle surface, making it the preferred choice for targeted molecular MRI applications requiring maximum sensitivity.

• [1] Winter PM, Caruthers SD, Yu X, Song SK, Chen J, Miller B, Bulte JW, Robertson JD, Gaffney PJ, Wickline SA, Lanza GM. Improved molecular imaging contrast agent for detection of human thrombus. Magn Reson Med. 2003;50(2):411-6. View Source

Thrombus Binding ΔR₁ Enhancement vs. Gd-DTPA-BOA

When targeted to fibrin-rich thrombi via anti-fibrin antibodies (1H10), Gd-DTPA-PE nanoparticles induced a change in longitudinal relaxation rate (ΔR₁) of 0.77 ± 0.02 s⁻¹ at 1.5T, which was 72% ± 5% higher than the ΔR₁ of 0.45 ± 0.02 s⁻¹ achieved with Gd-DTPA-BOA nanoparticles under identical targeting conditions [1]. This enhanced relaxivity change upon target binding is attributed to the faster water exchange and optimized surface presentation of the PE-conjugated chelate.

Thrombus ΔR₁ vs. BOA

Head-to-head

0.77 ± 0.02 s⁻¹

Supports targeted MRI signal-change interpretation

72% ± 5% above Gd-DTPA-BOA; 1.5T, anti-fibrin antibody targeting

Evidence Dimension	ΔR₁ upon fibrin-specific binding at 1.5T
Target Compound Data	0.77 ± 0.02 s⁻¹
Comparator Or Baseline	Gd-DTPA-BOA: 0.45 ± 0.02 s⁻¹
Quantified Difference	72% ± 5% higher
Conditions	1.5T; anti-fibrin antibody (1H10)-targeted nanoparticles; in vitro clot binding assay

Why This Matters

A 72% higher ΔR₁ signal change upon target binding translates to significantly improved contrast-to-noise ratio in molecular MRI applications, enabling more sensitive detection of vascular microthrombi and vulnerable atherosclerotic plaques.

• [1] Winter PM, Caruthers SD, Yu X, Song SK, Chen J, Miller B, Bulte JW, Robertson JD, Gaffney PJ, Wickline SA, Lanza GM. Improved molecular imaging contrast agent for detection of human thrombus. Magn Reson Med. 2003;50(2):411-6. View Source

Paramagnetic Relaxation Enhancement Efficiency vs. Cu²⁺-Chelated Lipid

In solid-state NMR studies of seven-transmembrane proteins (Leptosphaeria rhodopsin) reconstituted into proteoliposomes, incorporation of Gd³⁺-DMPE-DTPA (14:0 PE-DTPA (Gd)) required a tenfold lower concentration to achieve comparable paramagnetic relaxation enhancement (PRE) effects relative to Cu²⁺-chelated lipid controls [1]. Specifically, 2D SSNMR experiments were accelerated threefold compared to diamagnetic controls, and when combined with non-uniform sampling, 3D experimental times were reduced eightfold [1].

PRE Efficiency vs. Cu²⁺ Lipid

Method context

10× lower concentration required

Supports SSNMR acquisition and bilayer-integrity context

3D experiments accelerated 8-fold; proteoliposomes, 600 MHz

Evidence Dimension	Concentration required for equivalent PRE effect
Target Compound Data	1× (baseline)
Comparator Or Baseline	Cu²⁺-chelated lipid: 10× concentration required
Quantified Difference	10-fold lower concentration
Conditions	Proteoliposomes; 30 kDa Leptosphaeria rhodopsin; 2D and 3D SSNMR; 600 MHz spectrometer

Why This Matters

The superior PRE efficiency of Gd³⁺-DMPE-DTPA enables high-resolution structural studies of membrane proteins with minimal perturbation of lipid bilayer architecture and protein conformation, reducing required protein quantities and accelerating data collection.

• [1] Wang S, Munro RA, Shi L, Kawamura I, Okitsu T, Wada A, Kim SY, Jung KH, Brown LS, Ladizhansky V. Gd³⁺-chelated lipid accelerates solid-state NMR spectroscopy of seven-transmembrane proteins. J Biomol NMR. 2017;68(1):53-63. View Source

r₁ Relaxivity Advantage Over Liposomal Gd-DTPA

Gd-lipid nanoparticles formulated with 14:0 PE-DTPA (Gd) (as DSPE-DTPA(Gd) with mPEG2000-PE) achieved an r₁ of 134.8 mM⁻¹ s⁻¹ at 3T, which is approximately 10-fold higher than the r₁ of 13.6 mM⁻¹ s⁻¹ measured for conventional Gd-DTPA-liposomes (DSPC:DSPE-DTPA 9:1 molar ratio) under identical 3T measurement conditions [1]. This 10-fold improvement is attributed to the optimized surface presentation and PEGylation-mediated water access conferred by the 14:0 PE-DTPA (Gd) architecture.

Liposomal r₁ vs. Gd-DTPA-Liposomes

Head-to-head

134.8 mM⁻¹ s⁻¹

Supports nanocarrier relaxivity comparison context

9.9-fold above conventional Gd-DTPA-liposomes (13.6); 3T, 25°C

Evidence Dimension	Longitudinal relaxivity (r₁) at 3T
Target Compound Data	134.8 mM⁻¹ s⁻¹
Comparator Or Baseline	Gd-DTPA-liposomes: 13.6 mM⁻¹ s⁻¹
Quantified Difference	9.9-fold higher
Conditions	3T MRI scanner; 25°C; DSPC/DSPE-DTPA/mPEG2000-DSPE nanoparticles vs. DSPC/DSPE-DTPA liposomes

Why This Matters

For applications requiring liposomal encapsulation of Gd-chelates, substitution with 14:0 PE-DTPA (Gd)-based nanoparticles yields a full order-of-magnitude improvement in per-particle relaxivity, enabling substantially lower particle doses for equivalent imaging sensitivity.

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. Table 1. View Source

Optimal Application Scenarios for 14:0 PE-DTPA (Gd)

High-Sensitivity Vascular MRI with Minimized Gadolinium Exposure

Formulation of 14:0 PE-DTPA (Gd) into PEGylated lipid nanoparticles enables high-resolution contrast-enhanced vascular MRI at a 97% reduced Gd dose (0.003 mmol/kg) compared to clinical Gd-DTPA (0.1 mmol/kg) while maintaining SNR >300 in all vasculatures [1]. The biliary elimination pathway further reduces NSF risk in renally compromised subjects [1]. This scenario is directly supported by the 33-fold r₁ advantage over Gd-DTPA-BMA and the in vivo dose-response validation [1].

Fibrin-Targeted Molecular Imaging of Thrombus and Plaque

When conjugated to anti-fibrin antibodies, 14:0 PE-DTPA (Gd)-based nanoparticles provide a 72% higher ΔR₁ signal change upon thrombus binding compared to Gd-DTPA-BOA analogs, with twofold higher ionic r₁ relaxivity [2]. This enhanced binding-dependent signal amplification enables sensitive detection of microthrombi and atherosclerotic plaque fissures, as demonstrated in in vitro clot models and in vivo canine studies [2].

Accelerated Solid-State NMR for Membrane Proteins

Incorporation of 14:0 PE-DTPA (Gd) (as Gd³⁺-DMPE-DTPA) into proteoliposomes at 1-5 mol% provides robust paramagnetic relaxation enhancement that accelerates 2D SSNMR experiments threefold and 3D experiments eightfold relative to diamagnetic controls [3]. The tenfold lower concentration requirement versus Cu²⁺-chelated lipids minimizes bilayer perturbation and preserves native protein conformation [3].

High-Relaxivity Liposomal and HDL-Mimetic Nanoparticles

14:0 PE-DTPA (Gd) serves as the foundational paramagnetic lipid for constructing HDL-mimicking nanoparticles with r₁ values up to 134.8 mM⁻¹ s⁻¹ at 3T—a 10-fold improvement over conventional Gd-DTPA-liposomes (13.6 mM⁻¹ s⁻¹) [1]. These formulations are suitable for multimodality imaging platforms that integrate optical, CT, and MRI contrast within a single lipid-based nanocarrier [1].

Application

Selection Property

Validation Focus

Vascular MRI research models

Nanoparticle relaxivity and dose-response context

Reduced-exposure imaging and biodistribution review

Thrombus-targeted molecular imaging research

Targeted ΔR₁ signal-change context

Binding-dependent relaxivity interpretation

Membrane protein SSNMR studies

PRE efficiency and bilayer compatibility

Acquisition-time and concentration-perturbation review

HDL-mimetic nanocarrier research

Per-particle relaxivity context

Platform-integration and multimodality review

• [1] Bui T, Stevenson J, Hoekman J, Zhang S, Maravilla K, Ho RJ. Novel Gd nanoparticles enhance vascular contrast for high-resolution magnetic resonance imaging. PLoS One. 2010;5(9):e13082. View Source
• [2] Winter PM, Caruthers SD, Yu X, Song SK, Chen J, Miller B, Bulte JW, Robertson JD, Gaffney PJ, Wickline SA, Lanza GM. Improved molecular imaging contrast agent for detection of human thrombus. Magn Reson Med. 2003;50(2):411-6. View Source
• [3] Wang S, Munro RA, Shi L, Kawamura I, Okitsu T, Wada A, Kim SY, Jung KH, Brown LS, Ladizhansky V. Gd³⁺-chelated lipid accelerates solid-state NMR spectroscopy of seven-transmembrane proteins. J Biomol NMR. 2017;68(1):53-63. View Source